Cas no 710349-41-0 (1H,2H,3H,4H,5H-pyrido3,4-b1,4diazepin-4-one)

• Product Name: 1H,2H,3H,4H,5H-pyrido3,4-b1,4diazepin-4-one
• CAS No: 710349-41-0
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 557938
• PubChem ID: 79006889
• Update Time: 2025-04-19

1H,2H,3H,4H,5H-pyrido3,4-b1,4diazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[3,4-b][1,4]diazepin-4-one,1,2,3,5-tetrahydro-
• 1,3,4,5-tetrahydropyrido[3,4-b][1,4]diazepin-2-one
• 4,5-DIHYDRO-1H-PYRIDO[3,4-B][1,4]DIAZEPIN-2(3H)-ONE
• 1,2,3,5-tetrahydro-4H-pyrido[3,4-b][1,4]diazepin-4-one
• 1H,2H,3H,4H,5H-pyrido[3,4-b][1,4]diazepin-2-one
• 4H-Pyrido[3,4-b][1,4]diazepin-4-one,1,2,3,5-tetrahydro
• 1H,2H,3H,4H,5H-pyrido3,4-b1,4diazepin-4-one
• DTXSID80703527
• EN300-105503
• 710349-41-0
• 1,3,4,5-Tetrahydro-2H-pyrido[3,4-b][1,4]diazepin-2-one
• CHEMBL4545580
• CS-0230755
• AKOS006284019
• 885271-88-5

• Inchi： 1S/C8H9N3O/c12-8-2-4-10-7-5-9-3-1-6(7)11-8/h1,3,5,10H,2,4H2,(H,11,12)
• InChI Key： UYIOCMHUUSPSCO-UHFFFAOYSA-N
• SMILES： O=C1CCNC2C=NC=CC=2N1

Computed Properties

• Exact Mass: 163.07500
• Monoisotopic Mass: 163.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 54.02000
• LogP: 1.11170